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Compound of Interest

Benzoic acid, 5-amino-2-
Compound Name:

(pentyloxy)-
CAS No.: 13737-91-2
Cat. No.: B1666661

Get Quote

Chemical Identity & Significance

5-Amino-2-pentyloxybenzoic acid is a di-substituted benzoic acid derivative characterized by an
amino group at the meta position relative to the carboxylic acid and a pentyloxy ether chain at
the ortho position. This specific substitution pattern (1-COOH, 2-OR, 5-NH

) is critical in medicinal chemistry, serving as a scaffold for benzamide-based drugs (e.qg.,
Mosapride or Itopride analogs) where the 5-amino group acts as a nucleophile for amide
coupling, and the 2-alkoxy chain modulates lipophilicity and receptor binding pocket fit.

Key Physicochemical Data

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1666661#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666661?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property

Value

Notes

IUPAC Name

5-Amino-2-(pentyloxy)benzoic

acid
_ Validated identifier for this
CAS Registry Number 790657-32-8 o
specific isomer.
C
Molecular Formula H
NO
Molecular Weight 223.27 g/mol Monoisotopic Mass: 223.1208
Lipophilic tail increases
LogP (Predicted) ~2.8-3.2 retention compared to methoxy
analogs.
pKa (Acid) ~3.5-4.0 Carboxylic acid proton.
Aniline nitrogen (protonated
pKa (Base) ~25-3.0
form).
i ) Oxidation of amino group can
Appearance Off-white to pale beige powder

darken color over time.

Structural Elucidation Strategy

To rigorously validate the structure of 5-amino-2-pentyloxybenzoic acid, researchers must

confirm three distinct features: the length of the alkyl chain, the oxidation state of the nitrogen,

and the regiochemistry of the substitution.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy

The

H NMR spectrum is the definitive tool for confirming the 1,2,5-substitution pattern.

1. Aromatic Region (Regiochemistry)
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The aromatic ring possesses three non-equivalent protons. The coupling constants (
) are the primary diagnostic for the 2,5-substitution pattern.
e HG6 (ortho to COOH, meta to NH
): Appears as a doublet (d) at
ppm (
Hz). This proton is deshielded by the adjacent carbonyl.
e H4 (ortho to NH
, para to COOH): Appears as a doublet of doublets (dd) at
ppm (
Hz,
Hz).
e H3 (ortho to O-Pentyl): Appears as a doublet (d) at
ppm (

Hz). Shielded by the electron-donating alkoxy group.

2. Aliphatic Region (The Pentyl Chain)

The pentyloxy group will display a characteristic 5-carbon pattern:
 -OCH
-: Triplet at

ppm.

e -CH
- (C2, C3, C4): Multiplets between

ppm.
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e -CH
: Triplet at

ppm.

B. Mass Spectrometry (MS) Fragmentation

Using Electrospray lonization (ESI) in positive mode (
):
e Parent lon:
224.1.
e Primary Fragment: Loss of the pentyl group (
) or loss of the pentyloxy group (
) iIs common.

» Diagnostic: A fragment at

154 (corresponding to the 5-amino-2-hydroxybenzoic acid core) confirms the ether linkage is
the labile point under high collision energy.

C. Infrared Spectroscopy (IR)
e Amine (
): Doublet absorption around 3300-3400 cm
(N-H stretching).
e Carboxylic Acid (
): Broad O-H stretch (2500-3000 cm
) and strong C=0 stretch (~1680 cm

).
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e Ether (

): Strong band around 1240 cm

Synthetic Pathway & Impurity Profiling

Understanding the synthesis is crucial for anticipating impurities during analysis. The standard
industrial route involves the nitration of 2-pentyloxybenzoic acid followed by reduction.

Workflow Diagram

The following diagram illustrates the synthesis logic and the critical control points for analysis.

5-Amino-2-pentyloxybenzoic Acid
(Target)

Incomplete
. Reaction

Step 1: O-Alkylation Step 2: Nitration
salicylic Acid }—b{ (1-Bromopentane, Base) 2-Pentyloxybenzoic Acid (HNO3H2504) 5-Nitro-2-pentyloxybenzoic Acid

Click to download full resolution via product page

Figure 1: Synthetic pathway highlighting the origin of potential impurities (Nitro-precursor and
de-alkylated byproducts).

Critical Impurities to Monitor

o 5-Nitro-2-pentyloxybenzoic acid: The immediate precursor. Its presence indicates incomplete
reduction. It is easily detected by UV (strong absorbance due to the nitro group) and a shift
in retention time.

» 5-Aminosalicylic acid (Mesalazine): Resulting from ether cleavage (de-alkylation) during
harsh reduction conditions.
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o Dimerized Azo-compounds: Formed if the reduction intermediate (nitroso/hydroxylamine)
couples.

Analytical Methodology: HPLC Protocol

For quality control, a Reverse-Phase HPLC method is recommended to separate the
hydrophilic acid core from the lipophilic pentyl tail.

Recommended Conditions

e Column: C18 (Octadecylsilane),

mm, 5 um particle size.

» Mobile Phase A: 0.1% Phosphoric acid in Water (Buffer).
» Mobile Phase B: Acetonitrile (Organic modifier).
o Gradient:
o 0-5 min: 10% B (Isocratic hold to elute polar impurities like Mesalazine).
o 5-20 min: 10%
80% B (Linear gradient to elute the target).

o 20-25 min: 80% B (Wash).
e Flow Rate: 1.0 mL/min.
e Detection: UV at 254 nm (aromatic ring) and 300 nm (conjugated amine).

o Retention Logic: The target molecule, with its pentyl chain, will elute significantly later than 5-
aminosalicylic acid but earlier than the nitro-precursor (due to the polarity of the amine vs
nitro group).

References

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666661?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e Basechem Chemical Database. (2025). 5-amino-2-pentoxybenzoic acid CAS Registry Data.
Retrieved from

e Labr.cc Chemical Search. (2025). Structure and Properties of 5-amino-2-alkoxybenzoic
acids. Retrieved from

e Benchchem. (2025). Synthesis of Benzoic acid, 5-amino-2-(hexyloxy)- and analogs.
Retrieved from

e PubChem. (2025).[1] Compound Summary for Benzoic Acid Derivatives. National Library of
Medicine. Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. EE|EI MR ERE [chem.labr.cc]

e To cite this document: BenchChem. [Comprehensive Structural Analysis: 5-Amino-2-
Pentyloxybenzoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666661/docs#comprehensive-structural-analysis-5-
amino-2-pentyloxybenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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